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Compound of Interest

Compound Name:
2-Hydroxy-4,4-dimethylpentanoic

acid

CAS No.: 65302-98-9

Cat. No.: B1344337

Get Quote

Executive Summary
2-Hydroxy-4,4-dimethylpentanoic acid (also known as

-hydroxy-neopentylacetic acid) is a critical chiral building block in the synthesis of
peptidomimetics and protease inhibitors. Structurally, it serves as a bulky, lipophilic analog of
leucine (

-hydroxy-tert-leucine homolog), providing resistance to metabolic degradation while maintaining
hydrophobic interactions in receptor binding pockets.

This guide details two validated synthetic pathways:

The Cyanohydrin Route: A robust, scalable method for generating the racemic acid from 3,3-

dimethylbutanal.

The Asymmetric Reduction Route: A stereoselective approach utilizing 4,4-dimethyl-2-

oxopentanoic acid as a precursor, ideal for generating high-enantiomeric excess (ee)

material for drug development.
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Retrosynthetic Analysis
To design the optimal synthesis, we deconstruct the target molecule into logical precursors.

The steric bulk of the tert-butyl group at the

-position dictates the choice of bond formation to avoid hindered nucleophilic attacks.
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Figure 1: Retrosynthetic disconnection showing the Cyanohydrin (primary) and Keto Acid

(secondary) pathways.

Method A: Cyanohydrin Synthesis (Racemic)
This method is preferred for initial scale-up where chirality is not yet critical or where resolution

will be performed downstream. It utilizes 3,3-dimethylbutanal (CAS 2987-16-8) as the starting

material.

Reaction Scheme
Cyanohydrin Formation: 3,3-Dimethylbutanal + TMSCN

Silyl Cyanohydrin
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Hydrolysis: Silyl Cyanohydrin

2-Hydroxy-4,4-dimethylpentanoic acid

Experimental Protocol
Step 1: Synthesis of 2-Hydroxy-4,4-dimethylpentanenitrile
Note: Trimethylsilyl cyanide (TMSCN) is used instead of HCN gas for enhanced safety and

yield.

Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

nitrogen inlet.

Reagents:

3,3-Dimethylbutanal: 10.0 g (100 mmol)

Trimethylsilyl cyanide (TMSCN): 11.9 g (120 mmol, 1.2 equiv)

Zinc Iodide (

): 100 mg (Catalytic)

Solvent: Dichloromethane (DCM), anhydrous (50 mL)

Procedure:

Dissolve 3,3-dimethylbutanal in anhydrous DCM under

.

Add catalytic

.

Add TMSCN dropwise via syringe over 15 minutes at 0°C.

Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC

(disappearance of aldehyde).
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Quench: Add 50 mL of saturated

solution. Extract with DCM (

mL).

Workup: Dry organic phase over

, filter, and concentrate in vacuo to yield the crude silyl ether.

Deprotection (in situ): Dissolve the residue in THF (50 mL) and add 1M HCl (10 mL). Stir

for 30 minutes to cleave the silyl group, yielding 2-hydroxy-4,4-dimethylpentanenitrile.

Step 2: Hydrolysis to the Carboxylic Acid
The steric bulk of the neopentyl group requires vigorous hydrolysis conditions.

Reagents:

Crude Nitrile (from Step 1)

Hydrochloric Acid (conc. 12M): 50 mL

Procedure:

Suspend the crude nitrile in concentrated HCl in a pressure vessel or RBF with a high-

efficiency reflux condenser.

Heat to reflux (100°C) for 12–18 hours.

Observation: The oily nitrile layer will eventually dissolve or convert to a solid/precipitate

as the acid forms.

Isolation: Cool to RT. Dilute with water (50 mL). Extract with Ethyl Acetate (

mL).

Purification: Extract the organic layer with 1M NaOH (transferring the product to the

aqueous phase as the carboxylate). Wash the aqueous layer with ether to remove non-
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acidic impurities. Acidify the aqueous layer to pH 1 with conc. HCl. Extract back into Ethyl

Acetate.

Drying: Dry over

, filter, and concentrate. Recrystallize from Hexane/EtOAc if necessary.

Expected Yield: 65–75% (over 2 steps).

Method B: Enantioselective Synthesis (Chiral)[2]
For drug development applications requiring the (S)-enantiomer (CAS 114990-92-0),

asymmetric reduction of the corresponding keto acid is the superior route.

Precursor: 4,4-Dimethyl-2-oxopentanoic Acid
This keto acid (CAS 34906-87-1) can be purchased or synthesized via the condensation of 3,3-

dimethylbutanal with diethyl oxalate followed by hydrolysis and decarboxylation.

Protocol: Asymmetric Hydrogenation (Noyori Reduction)
This protocol uses a Ruthenium-BINAP catalyst system to effect high-enantioselectivity

reduction.

Catalyst Preparation:

(or commercially available equivalents).

Substrate: 4,4-Dimethyl-2-oxopentanoic acid (1.44 g, 10 mmol).

Procedure:

In a high-pressure hydrogenation autoclave, dissolve the keto acid in degassed Methanol

(20 mL).

Add the Ru-catalyst (0.5 mol%).

Purge the vessel with Hydrogen gas (

) three times.
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Pressurize to 50 bar (725 psi)

.

Stir at 50°C for 24 hours.

Workup:

Vent hydrogen carefully.

Concentrate the solvent.

The residue is typically the pure hydroxy acid.[1] Enantiomeric excess (ee) can be

determined via chiral HPLC.

Expected Yield: >90% Expected ee: >95% (S-isomer with (S)-BINAP system).

Analytical Characterization
Validating the identity of the synthesized compound is mandatory.

Property Specification

Chemical Formula

Molecular Weight 146.18 g/mol

Appearance White crystalline solid or viscous oil

Melting Point 76–79°C (Racemic)

NMR (CDCl

)

0.98 (s, 9H, t-Bu), 1.55 (dd, 1H,

), 1.85 (dd, 1H,

), 4.25 (dd, 1H,

-CH), 6.50 (br s, OH/COOH)

MS (ESI-) m/z 145.1 [M-H]
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Critical Process Parameters (CPP)
To ensure reproducibility and safety, adhere to the following control logic:

Start Moisture Control
(Anhydrous)

Temp Control
(0°C Addition)

HCN Management
(Ventilation)

TMSCN Addn Hydrolysis
(100°C, 12h)

Click to download full resolution via product page

Figure 2: Critical safety and process control points.

Moisture Sensitivity: The TMSCN reaction (Method A) is water-sensitive. Use strictly

anhydrous solvents to prevent premature hydrolysis of the silyl cyanide.

Steric Hindrance: The neopentyl group adjacent to the reaction center significantly slows

down nucleophilic attack. Do not shorten reaction times; the hydrolysis step often requires

overnight reflux to reach completion.

Safety: TMSCN releases HCN upon contact with moisture or acid. All operations must be

performed in a functioning fume hood with cyanide antidote kits available.
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Biocatalytic Approaches (Nitrilase/Dehydrogenase)
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"Nitrilases for the synthesis of alpha-hydroxy acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Organic Syntheses Procedure [orgsyn.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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